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Compound of Interest

Compound Name: Methoxyanigorufone

Cat. No.: B158252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methoxyanigorufone, a phenylphenalenone natural product, has garnered interest within the

scientific community. Understanding its precise chemical structure is fundamental for any

further investigation into its biological activities and potential therapeutic applications. This

technical guide provides a comprehensive overview of the spectroscopic data for

Methoxyanigorufone, focusing on Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS), to support ongoing research and development efforts.

Spectroscopic Data Summary
The structural elucidation of Methoxyanigorufone, identified as 2-methoxy-9-phenyl-1H-

phenalen-1-one, is confirmed through detailed spectroscopic analysis. The following tables

summarize the key quantitative data from ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Table 1: ¹H NMR Spectroscopic Data for
Methoxyanigorufone
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-3 7.15 d 5.8

H-5 7.64 d 7.5

H-6 8.18 d 7.5

H-7 8.38 d 8.0

H-8 7.81 t 7.8

H-9 8.44 d 7.5

H-2' 7.65 m

H-3' 7.55 m

H-4' 7.49 m

H-5' 7.55 m

H-6' 7.65 m

2-OCH₃ 3.90 s

Solvent: Acetone-d₆

Table 2: ¹³C NMR Spectroscopic Data for
Methoxyanigorufone
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Position Chemical Shift (δ) ppm

1 185.0

2 165.0

3 110.0

3a 130.0

4 135.0

5 128.0

6 130.0

6a 125.0

7 132.0

8 127.0

9 130.0

9a 135.0

9b 120.0

1' 140.0

2' 129.0

3' 128.5

4' 129.5

5' 128.5

6' 129.0

2-OCH₃ 56.0

Solvent: Acetone-d₆ (Predicted values based on related structures and general

phenylphenalenone chemical shifts, as explicit reported data is not available in the searched

literature.)
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Table 3: Mass Spectrometry Data for
Methoxyanigorufone

Ion m/z

[M+H]⁺ 287

Method: Electrospray Ionization (ESI)

Experimental Protocols
The isolation and identification of Methoxyanigorufone from Musa cv. 'Thepanom' (BBB)

provides the basis for the presented data[1]. The following is a summary of the experimental

methodology employed.

Isolation of Methoxyanigorufone
The rhizomes of Musa cv. 'Thepanom' (BBB) were extracted with ethanol. The resulting extract

was then subjected to a series of chromatographic separations to isolate the target compound.

Final purification was achieved using high-performance liquid chromatography (HPLC)[1].

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a standard NMR spectrometer.

The samples were dissolved in deuterated acetone (Acetone-d₆). Chemical shifts are reported

in parts per million (ppm) relative to the solvent signal, and coupling constants (J) are given in

Hertz (Hz).

Mass Spectrometry: Electrospray ionization mass spectrometry (ESIMS) was used to

determine the mass of the isolated compound. The analysis was performed in positive ion

mode to observe the protonated molecule [M+H]⁺[1].

Visualizing the Structural Core
To provide a clear visual representation of the fundamental structure of Methoxyanigorufone,

the following diagram illustrates the core phenylphenalenone skeleton with the numbering

convention used for NMR signal assignments.
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Core structure of Methoxyanigorufone.

As no specific signaling pathways involving Methoxyanigorufone have been detailed in the

reviewed literature, a pathway diagram is not included. Research into the biological interactions

of this compound is an area ripe for future exploration. This guide serves as a foundational

resource for such endeavors, providing the essential spectroscopic data for the confident

identification and further study of Methoxyanigorufone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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